Cas no 1114850-74-6 (2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114850-74-6
• MF: C₂₃H₁₈ClNO₅S
• MW: 455.910724163055
• CID: 5387675
• Update Time: 2025-06-09

2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[4-(3,4-dimethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C23H18ClNO5S/c1-29-19-12-11-17(13-20(19)30-2)25-14-22(23(26)15-7-9-16(24)10-8-15)31(27,28)21-6-4-3-5-18(21)25/h3-14H,1-2H3
• InChI Key： GFJXQELPNPMKMO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1=CN(C2=CC=C(OC)C(OC)=C2)C2=CC=CC=C2S1(=O)=O)=O

Experimental Properties

• Density: 1.397±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 641.8±55.0 °C(Predicted)
• pka: -6.18±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114850-74-6)

2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, characterized by its benzothiazine core and functionalized aromatic substituents, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The compound’s chemical identity is unequivocally defined by its CAS number, 1114850-74-6, which serves as a critical reference point for researchers and scientists working in related disciplines.

The molecular structure of 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione incorporates several key functional groups that contribute to its potential biological activity. The presence of a chlorobenzoyl moiety at the 2-position and a dimethoxyphenyl group at the 4-position introduces both electrophilic and electron-rich aromatic systems, respectively. These features are particularly intriguing from a pharmacological perspective, as they can modulate the compound’s interactions with biological targets. Furthermore, the benzothiazine scaffold is well-known for its versatility in medicinal chemistry, often serving as a privileged scaffold in the design of bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of such compounds with biological receptors. In particular, studies have suggested that the benzothiazine core of this molecule may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for therapeutic applications. The chlorobenzoyl group has been shown to enhance binding interactions through hydrogen bonding and hydrophobic effects, while the dimethoxyphenyl moiety could contribute to metabolic stability and bioavailability.

The synthesis of 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione presents an intriguing challenge due to the complexity of its structure. Multi-step organic reactions are typically employed to construct the benzothiazine ring system, followed by functionalization at the 2- and 4-positions. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, which are essential for preclinical and clinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the aromatic substituents while maintaining high regioselectivity.

From a pharmacological standpoint, the potential therapeutic applications of this compound are vast. Preliminary in vitro studies have indicated that derivatives of benzothiazine exhibit anti-inflammatory and antioxidant properties. The chlorobenzoyl group may play a role in modulating enzyme activity by serving as a substrate or inhibitor, while the dimethoxyphenyl moiety could influence receptor binding affinity through steric and electronic effects. These findings align with broader trends in drug discovery, where rational design based on structural features is used to optimize bioactivity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to explore the interactions between 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione and target proteins such as kinases and transcription factors. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For instance, optimizing the size and electronic properties of the aromatic substituents may improve interactions with specific biological targets while minimizing off-target effects.

In addition to its potential therapeutic applications, this compound has also been studied for its chemical reactivity and synthetic utility. The benzothiazine scaffold can undergo various transformations that open up avenues for further derivatization. For example, nucleophilic substitution reactions at the 2-position can introduce new functional groups that may enhance biological activity or improve pharmacokinetic properties. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide empirical data on how changes in chemical structure affect biological function.

The impact of green chemistry principles on pharmaceutical synthesis cannot be ignored. Efforts are underway to develop more sustainable methods for producing complex molecules like 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione. This includes using renewable feedstocks, reducing waste generation, and employing catalytic systems that minimize energy consumption. Such approaches not only align with environmental concerns but also improve cost-efficiency and scalability for industrial applications.

Future directions in the study of this compound may involve exploring its potential as an intermediate in larger synthetic schemes or as a starting point for discovering novel bioactive molecules. The versatility of the benzothiazine scaffold allows for extensive structural diversification，opening up possibilities for developing drugs targeting multiple diseases or pathways simultaneously。 Additionally， advances in biocatalysis could enable more efficient synthesis routes，reducing reliance on traditional chemical methods。

In conclusion,2-(4-chlorobenzoyl)-4-(3，dimethoxyphenyl)-۴H-lambda6，۴-benzo[thi]az ine-l，l-dione (CAS No．1114850—74—6) represents an exciting opportunity for researchers interested in pharmaceutical chemistry．Its unique structural features，combined with promising preliminary results from computational studies，make it a valuable candidate for further exploration．As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play an important role in shaping future developments within medicinal biology．